3-(Cyclopropylmethoxy)-2-naphthoic acid

• IUPAC Name: 3-(cyclopropylmethoxy)naphthalene-2-carboxylic acid
• InChI: InChI=1S/C15H14O3/c16-15(17)13-7-11-3-1-2-4-12(11)8-14(13)18-9-10-5-6-10/h1-4,7-8,10H,5-6,9H2,(H,16,17)
• InChI Key: BXWUBTMEXOJGSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC3=CC=CC=C3C=C2C(=O)O
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol

Description

3-(Cyclopropylmethoxy)-2-naphthoic acid is a naphthoic acid derivative featuring a cyclopropylmethoxy substituent at the 3-position of the naphthalene ring. This compound is structurally characterized by the rigid cyclopropane ring attached via a methoxy group, which introduces unique steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclopropylmethoxy)-2-naphthoic acid typically involves the following steps:

• Starting Materials: The synthesis begins with 2-naphthoic acid and cyclopropylmethanol as the primary starting materials.

• Esterification Reaction: The carboxylic acid group of 2-naphthoic acid is first activated using reagents like thionyl chloride to form the corresponding acid chloride.

• Nucleophilic Substitution: Cyclopropylmethanol is then introduced to react with the acid chloride, resulting in the formation of 3-(Cyclopropylmethoxy)-2-naphthoic acid through a nucleophilic substitution reaction.

• Purification: The final product is purified using techniques such as recrystallization or column chromatography to achieve the desired purity.

Industrial Production Methods: In an industrial setting, the synthesis process is scaled up to produce larger quantities of the compound. Advanced techniques such as continuous flow reactors and automated synthesis systems are employed to enhance efficiency and yield. Quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 3-(Cyclopropylmethoxy)-2-naphthoic acid can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with higher oxidation states.

• Reduction: Reduction reactions can be performed to reduce specific functional groups within the compound.

• Substitution: Substitution reactions can introduce different substituents at various positions on the naphthoic acid backbone.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromic acid (H₂CrO₄).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

• Substitution: Nucleophiles such as amines and halides are introduced under specific conditions to achieve substitution reactions.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of 3-(Cyclopropylmethoxy)-2-naphthoic acid.

Scientific Research Applications

3-(Cyclopropylmethoxy)-2-naphthoic acid has found applications in various scientific research areas:

• Chemistry: The compound is used as a building block in organic synthesis and as a reagent in chemical reactions.

• Biology: It serves as a probe in biological studies to understand cellular processes and molecular interactions.

• Medicine: The compound has potential therapeutic applications, including its use in drug discovery and development.

• Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(Cyclopropylmethoxy)-2-naphthoic acid exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing biological processes. The exact mechanism depends on the context in which the compound is used and the specific biological system under study.

Comparison with Similar Compounds

Table 1: Structural Comparison of Naphthoic Acid Derivatives

Compound Name	Substituent(s)	Position	Molecular Formula	Key Features
3-(Cyclopropylmethoxy)-2-naphthoic acid	Cyclopropylmethoxy	3	C₁₅H₁₄O₃	Rigid cyclopropane ring, moderate steric bulk
3-Methoxy-2-naphthoic acid	Methoxy	3	C₁₂H₁₀O₃	Simple methoxy group, lower hydrophobicity
Adapalene (6-[3-(1-adamantyl)-4-methoxyphenyl]-2-naphthoic acid)	Adamantyl, methoxyphenyl	6	C₂₈H₂₈O₃	Bulky adamantyl group, enhanced receptor binding
3-Hydroxy-7-methoxy-2-naphthoic acid	Hydroxy, methoxy	3, 7	C₁₂H₁₀O₄	Polar hydroxy group, acidic properties
6-Bromo-2-naphthoic acid	Bromo	6	C₁₁H₇BrO₂	Halogen substituent, Suzuki coupling precursor

Key Observations :

• Steric Effects : The cyclopropylmethoxy group in the target compound offers intermediate steric bulk compared to the smaller methoxy (3-Methoxy-2-naphthoic acid) and the larger adamantyl group in adapalene. This may influence solubility and metabolic stability.
• Electronic Effects : The electron-donating methoxy and cyclopropylmethoxy groups contrast with the electron-withdrawing bromo substituent in 6-bromo-2-naphthoic acid, affecting reactivity in synthetic applications.

Key Observations :

• Adapalene’s adamantyl and methoxyphenyl groups confer high lipophilicity, enhancing skin penetration and receptor binding, which are critical for its topical anti-acne activity.
• The absence of biological data for 3-(Cyclopropylmethoxy)-2-naphthoic acid in the evidence suggests a gap in current research, though its structural features may warrant exploration in drug discovery or materials science.

Key Observations :

• Synthetic Complexity : Adapalene’s synthesis requires multi-step coupling, whereas simpler derivatives like 3-Methoxy-2-naphthoic acid may be synthesized via direct alkylation or carboxylation.

Table 4: Hazard Profiles

Compound Name	GHS Classification	Key Hazards
3-Methoxy-2-naphthoic acid	Skin irritation (Category 2), Eye irritation (Category 2A)	H315, H319
6-Hydroxy-2-naphthoic acid	Not classified	No significant hazards reported

Key Observations :

• Safety data for 3-(Cyclopropylmethoxy)-2-naphthoic acid are absent in the evidence, but the cyclopropylmethoxy group’s steric profile may reduce irritation compared to smaller substituents.